Cas no 32703-79-0 (5-(tert-Butyl)isobenzofuran-1,3-dione)

5 - (tert butyl) isobenzofuran-1,3-dione is an intermediate and dye. 5 - (tert butyl) isobenzofuran-1,3-dione is synonymous with 4-tert-butylphthalic anhydride

5-(tert-Butyl)isobenzofuran-1,3-dione structure

32703-79-0 structure

Product Name:5-(tert-Butyl)isobenzofuran-1,3-dione

CAS No:32703-79-0

Molecular Formula:C₁₂H₁₂O₃

Molecular Weight:204.22188

MDL:MFCD00060127

CID:53935

PubChem ID:87564267

5-(tert-Butyl)isobenzofuran-1,3-dione Properties

Names and Identifiers

- 5-(tert-Butyl)isobenzofuran-1,3-dione
- 5-(1,1-dimethylethyl)-1,3-Isobenzofurandione
- 5-tert-butyl-2-benzofuran-1,3-dione
- 4-tert-Butylphthalic Anhydride
- 4-t-butylphthalic anhydride
- 4-tert-butyl-phthalic acid-anhydride
- 4-tert-Butyl-phthalsaeure-anhydrid
- Phthalicanhydride, 4-tert-butyl- (8CI)
- 4-tert-Butyl phthalic acid anhydride
- 5-tert-Butyl-1,3-isobenzofurandione
- 4-tert-Butylphthalic anhydride; >97%
- 4-t-butyl phthalic anhydride
- SCHEMBL1545970
- NS00029317
- AKOS015916355
- HY-W012482
- 4-t-butyl-phthalic anhydride
- MFCD00060127
- FT-0695646
- EINECS 251-165-2
- 5-tert-butylisobenzofuran-1,3-dione
- F10381
- AM20040176
- DTXSID30186381
- B1337
- AS-63095
- 4-tert-Butylphthalic anhydride, 95%
- InChI=1/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H
- A875544
- FT-0619471
- YLJYVKLZVHWUCT-UHFFFAOYSA-N
- 32703-79-0
- 40496-93-3
- 5-tert-butyl-1,3-dihydro-2-benzofuran-1,3-dione
- 1,3-Isobenzofurandione, 5-(1,1-dimethylethyl)-
- CS-W013198
- DB-048249
- +Expand
- MDL： MFCD00060127
- InChIKey： YLJYVKLZVHWUCT-UHFFFAOYSA-N
- Inchi： 1S/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H3
- SMILES： O=C1OC(C2=C1C=CC(C(C)(C)C)=C2)=O

Computed Properties

Exact Mass: 204.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 204.079
Heavy Atom Count: 15
Complexity: 301
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 43.4A^2

Experimental Properties

LogP: 2.29470
PSA: 43.37000
Refractive Index: 1.551
Boiling Point: 136°C/2mmHg(lit.)
Melting Point: 77.0 to 81.0 deg-C
Flash Point: 149.9±19.2 °C
Color/Form: Not determined
Solubility: Not determined
Density: 1.206

5-(tert-Butyl)isobenzofuran-1,3-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MOP-250mg	5-(tert-Butyl)isobenzofuran-1,3-dione	32703-79-0	95%	250mg	$5.00	2024-05-05
A2B Chem LLC	AB68569-250mg	4-tert-Butylphthalic anhydride	32703-79-0	95%	250mg	$5.00	2024-04-20
Aaron	AR003MX1-250mg	5-(tert-Butyl)isobenzofuran-1,3-dione	32703-79-0	96%	250mg	$4.00
abcr	AB135263-5 g	4-tert-Butylphthalic anhydride, 97%; .	32703-79-0	97%	5g	€106.90	2023-06-24
Ambeed	A364535-250mg	5-(tert-Butyl)isobenzofuran-1,3-dione	32703-79-0	95%	250mg	$6.0	2024-07-19
Chemenu	CM153389-5g	5-(tert-Butyl)isobenzofuran-1,3-dione	32703-79-0	95%	5g	$***	2023-05-30
eNovation Chemicals LLC	D748435-5g	5-(tert-Butyl)isobenzofuran-1,3-dione	32703-79-0	95%	5g	$200	2022-09-08
Fluorochem	116800-1g	4-tert-Butylphthalic anhydride	32703-79-0	95%	1g	￡24.00	2022-02-28
MedChemExpress	HY-W012482-500mg	5-(tert-Butyl)isobenzofuran-1,3-dione	32703-79-0		500mg	￥495	2024-04-18
TargetMol Chemicals	T65299-1g	5-(tert-Butyl)isobenzofuran-1,3-dione	32703-79-0		1g	￥ 363	2024-07-20

5-(tert-Butyl)isobenzofuran-1,3-dione Synthesis

5-(tert-Butyl)isobenzofuran-1,3-dione Suppliers

Rational Tiger Technology (Shanghai) Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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Email:1986399151@qq.com

5-(tert-Butyl)isobenzofuran-1,3-dione Related Literature

1. 251. New intermediates and dyes. Part III. Condensation of 4-tert.-butylphthalic anhydride with acenaphthene. 6-tert.-butylquinizarin and derived cellulose acetate dyes

Brian W. Larner,Arnold T. Peters J. Chem. Soc. 1952 1368
2. Index of subjects, 1949

J. Chem. Soc. 1949 3457
3. Notes

R. B. Contractor,A. T. Peters,Herbert H. Hodgson,John Ratcliffe,Alexander Mackie,Edward R. Ward J. Chem. Soc. 1949 1314
4. Bacterial volatiles: the smell of small organisms

Stefan Schulz,Jeroen S. Dickschat Nat. Prod. Rep. 2007 24 814
5. Recent advances in electrocatalysis with phthalocyanines

Shaoxuan Yang,Yihuan Yu,Xinjin Gao,Zhengping Zhang,Feng Wang Chem. Soc. Rev. 2021 50 12985
6. 114. Analgesics. Part II. The synthesis of amidone and some of its analogues

J. Attenburrow,J. Elks,B. A. Hems,K. N. Speyer J. Chem. Soc. 1949 510
7. Current approaches, emerging developments and functional prospects for lignin-based catalysts – a review

Mehdi Mennani,Meriem Kasbaji,Anass Ait Benhamou,Abdelghani Boussetta,Ayoub Abdelkader Mekkaoui,Nabil Grimi,Amine Moubarik Green Chem. 2023 25 2896
8. Volatiles from nineteen recently genome sequenced actinomycetes

Christian A. Citron,Lena Barra,Joachim Wink,Jeroen S. Dickschat Org. Biomol. Chem. 2015 13 2673
9. Volatiles from the fungal microbiome of the marine sponge Callyspongia cf. flammea

Lena Barra,Paul Barac,Gabriele M. K?nig,Max Crüsemann,Jeroen S. Dickschat Org. Biomol. Chem. 2017 15 7411
10. 123. New intermediates and dyes. Part II. Preparation and properties of 4-tert.-butylphthalic anhydride. Orientation of its condensation products with benzenoid hydrocarbons

Brian W. Larner,Arnold T. Peters J. Chem. Soc. 1952 680

32703-79-0 (5-(tert-Butyl)isobenzofuran-1,3-dione) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:32703-79-0)5-(tert-Butyl)isobenzofuran-1,3-dione

Purity:99%

Quantity:25g

Price($):170.0